Cas no 130689-92-8 ([1,1'-Biphenyl]-4-ol,3,3',4',5,5'-pentachloro-)

• Product Name: [1,1'-Biphenyl]-4-ol,3,3',4',5,5'-pentachloro-
• CAS No: 130689-92-8
• MF: C₁₂H₅Cl₅O
• MW: 342.432498693466
• CID: 167041
• PubChem ID: 125430
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,3,3',4',5,5'-pentachloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,3,3',4',5,5'-pentachloro-
• 2,6-dichloro-4-(3,4,5-trichlorophenyl)phenol
• 4'-hydroxy-3,4,5,3',5'-pentachlorobiphenyl
• 3,3',4',5,5'-pentachlorobiphenyl-4-ol
• NS00077120
• 4-hydroxy-3,3',4',5,5'-pentachlorobiphenyl
• 3,3',4',5,5'-Pentachloro-[1,1'-biphenyl]-4-ol
• DTXSID90156681
• HPCB
• (1,1'-Biphenyl)-4-ol 3,3',4',5,5'-pentachloro-
• 4/'-Hydroxy-3,4,5,3/',5/'-pentachlorobiphenyl
• 130689-92-8
• 4'-Hydroxy-3,4,5,3',5'-pencb

• Inchi： 1S/C12H5Cl5O/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4,18H
• InChI Key： FZCCRONMPSHDPF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)O

Computed Properties

• Exact Mass: 339.87855
• Monoisotopic Mass: 339.878303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls